Cas no 39718-11-1 (2,7-Dicyanonaphthalene)

2,7-Dicyanonaphthalene is a naphthalene derivative featuring two cyano groups at the 2 and 7 positions. This aromatic compound is valued for its electron-withdrawing properties, making it a useful intermediate in organic synthesis and materials science. Its rigid, planar structure and high thermal stability contribute to its application in the development of organic semiconductors, liquid crystals, and fluorescent dyes. The compound's conjugated system allows for tunable electronic properties, facilitating its use in optoelectronic devices. Additionally, its solubility in common organic solvents enhances its versatility in solution-phase processing. 2,7-Dicyanonaphthalene is particularly noted for its role in constructing π-conjugated polymers and small-molecule acceptors for organic photovoltaics.

2,7-Dicyanonaphthalene structure

Product Name:2,7-Dicyanonaphthalene

CAS No:39718-11-1

MF:C₁₂H₆N₂

MW:178.189442157745

MDL:MFCD00159054

CID:298307

PubChem ID:87560609

Update Time:2025-08-10

2,7-Dicyanonaphthalene Chemical and Physical Properties

Names and Identifiers

- 2,7-Naphthalenedicarbonitrile
- 2,7-DICYANONAPHTHALENE
- naphthalene-2,7-dicarbonitrile
- FCH1122164
- D3705
- MFCD00159054
- SY053691
- AKOS022639911
- CS-0452111
- T70877
- DTXSID50535716
- 39718-11-1
- SCHEMBL1341822
- NNHXOKPHDUDDAK-UHFFFAOYSA-N
- DB-250901
- 2,7-Dicyanonaphthalene
- MDL： MFCD00159054
- Inchi： 1S/C12H6N2/c13-7-9-1-3-11-4-2-10(8-14)6-12(11)5-9/h1-6H
- InChI Key： NNHXOKPHDUDDAK-UHFFFAOYSA-N
- SMILES： N#CC1=CC=C2C=CC(C#N)=CC2=C1

Computed Properties

Exact Mass: 178.05300
Monoisotopic Mass: 178.053098200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.6
XLogP3: 2.6

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 267°C(lit.)
Boiling Point: 391.6±15.0 °C at 760 mmHg
Flash Point: 198.8±14.3 °C
Refractive Index: 1.663
PSA: 47.58000
LogP: 2.58316
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,7-Dicyanonaphthalene Security Information

Symbol:
Prompt：dangerous
Signal Word：warning
Hazard Statement： H301+H311+H331-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
Hazardous Material transportation number：3439
Safety Instruction： H303+H313+H333
HazardClass：6.1
PackingGroup：III
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,7-Dicyanonaphthalene Pricemore >>

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